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Compound of Interest

Compound Name: Acetone-d6

Cat. No.: B032918

This guide provides comprehensive, step-by-step procedures for the safe handling and
disposal of Acetone-d®6, tailored for researchers, scientists, and professionals in drug
development. By adhering to these protocols, you can minimize risks and ensure a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Acetone-d6 is a highly flammable liquid and vapor that can cause serious eye irritation and
may lead to drowsiness or dizziness.[1][2][3] Repeated exposure can cause skin to become dry
or crack.[2][4][5] Therefore, strict adherence to safety protocols and the use of appropriate
personal protective equipment are imperative.

Required Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles
meeting EN 166 or ANSI
Z.87.1 standards. A face shield
should be worn over goggles
when there is a significant risk

of splashing.[6][7]

To protect against splashes
and vapors that can cause

serious eye irritation.[1][2][3]

Hand Protection

Chemical-resistant gloves,
such as butyl rubber or milled
butyl rubber gloves.[8][9]
Disposable nitrile gloves may
be used for incidental contact
but should be changed
immediately upon

contamination.[6]

To prevent skin contact, which
can lead to irritation and
dryness.[2][4][5]

Body Protection

A flame-retardant lab coat
worn over clothing made of
natural fibers (e.g., cotton).[10]
Impervious clothing and
aprons are also

recommended.[9][11]

To protect against splashes
and in the event of a fire.
Synthetic fibers can melt and

adhere to the skin.

Respiratory Protection

Generally not required with
adequate ventilation.[8] In
case of insufficient ventilation,
large spills, or emergencies, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator should be used.[8]

To prevent inhalation of
vapors, which can cause

drowsiness and dizziness.[1]

[2](3]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

e Ventilation: Always handle Acetone-d6 in a well-ventilated area.[1][2][12] A chemical fume

hood is the preferred engineering control.
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« Ignition Sources: Before handling, ensure that all potential ignition sources are removed from
the area. This includes open flames, hot surfaces, sparks from electrical equipment, and
static discharge.[1][3][13] Use only non-sparking tools.[1][3]

e Grounding: Ground and bond containers and receiving equipment during transfer to prevent
static discharge.[1][3][12]

o Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher (dry chemical, carbon dioxide, or alcohol-resistant foam) are readily accessible.
[21[91[13]

2. Handling Procedure:
o Container Inspection: Before use, inspect the container for any damage or leaks.

o Dispensing: When dispensing, do so slowly and carefully to avoid splashing. Keep the
container opening as small as possible and away from your breathing zone.

o Container Sealing: Keep the container tightly closed when not in use to prevent the escape
of vapors.[1][2][5] If a container has been opened, it must be carefully resealed and kept
upright to prevent leakage.[1][11]

3. Post-Handling:
o Decontamination: Clean the work area thoroughly after handling is complete.

e Hand Washing: Wash hands thoroughly with soap and water after handling Acetone-d6,
even if gloves were worn.[1][11]

o Storage: Store Acetone-d6 in a cool, dry, and well-ventilated area away from incompatible
materials such as oxidizing agents.[5][11] The storage area should be a designated flame-
proof area.[14]

Disposal Plan: Managing Acetone-d6 Waste

1. Waste Segregation and Collection:
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» Hazardous Waste: Acetone-d6 and any materials contaminated with it (e.g., gloves, paper
towels, pipette tips) are considered hazardous waste and must be disposed of accordingly.
[14][15]

o Waste Containers: Collect waste in a designated, properly labeled, and leak-proof container.
The container should be kept closed except when adding waste.

2. Disposal Methods:

e Licensed Disposal Company: Arrange for the disposal of Acetone-d6 waste through a
licensed hazardous waste disposal company.[11]

» Solvent Reclamation: Consider solvent reclamation or regeneration as a potential disposal
option.[12]

» Prohibited Disposal:Do not pour Acetone-d6 down the drain, as it can contaminate water
sources.[1][15][16] Do not allow it to evaporate in the fume hood as a means of disposal.

Quantitative Data Summary

Property Value

Molecular Formula C3D60

Molecular Weight 64.13 g/mol [8]

Boiling Point 55 °C /131 °F[8][17]
Melting Point -93 °C / -135.4 °F[8][17]
Flash Point -20 °C /-4 °F[8]
Autoignition Temperature 540 °C /1004 °F[8][17]

o Lower: 2.5% by volume, Upper: 13% by
Flammability Limits
volume[8]

Vapor Density 2.0 (Air=1)[17]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Acetone-d6.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b032918?utm_src=pdf-body-img
https://www.benchchem.com/product/b032918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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